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Compound of Interest

Compound Name: Aphadilactone B

Cat. No.: B13382894 Get Quote

Aphadilactone B: A Technical Overview
For Immediate Release

This technical guide serves as a core resource for researchers, scientists, and professionals in

drug development interested in the natural compound Aphadilactone B. This document

provides the fundamental molecular details of Aphadilactone B and summarizes the current

landscape of scientific inquiry into this compound.

Core Molecular Identifiers
A crucial starting point for any scientific investigation is the precise identification of the

compound in question. Aphadilactone B is cataloged and identified by the following key

metrics:

Identifier Value Citation

CAS Number 1522004-68-7 [1]

Molecular Formula C40H52O8 [2][3]

Natural Source
Aphadilactone B has been identified as a diterpenoid.[4] It is a natural product that can be

isolated from the leaves of the plant Aphanamixis grandifolia.
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Biological Activity and Toxicological Profile
As of the latest literature review, there is no publicly available scientific data on the biological

activity, pharmacological properties, or toxicological profile of Aphadilactone B. Extensive

searches of chemical and biological databases have not yielded any studies detailing its

mechanism of action, potential therapeutic effects, or adverse effects.

Experimental Protocols and Methodologies
Consistent with the lack of data on its biological activity, there are currently no published

experimental protocols detailing the use of Aphadilactone B in biological assays or preclinical

studies. Methodologies for its isolation from its natural source may be available within

specialized publications but are not widely documented in general scientific literature.

Signaling Pathways and Mechanisms of Action
There is no information available regarding the signaling pathways modulated by

Aphadilactone B or its specific molecular targets. Consequently, no signaling pathway

diagrams or experimental workflow visualizations can be generated at this time.

Future Research Directions
The absence of biological data for Aphadilactone B presents a significant opportunity for novel

research. The initial steps for investigating this compound would involve:

Isolation and Purification: Development of robust and scalable methods for isolating

Aphadilactone B from Aphanamixis grandifolia.

Structural Elucidation: Confirmation of its chemical structure using modern analytical

techniques such as NMR spectroscopy and mass spectrometry.

In Vitro Screening: A broad-based screening of Aphadilactone B against various cell lines

(e.g., cancer cell lines, immune cells) and molecular targets (e.g., enzymes, receptors) to

identify potential biological activities.

Toxicology Assessment: Initial in vitro and in vivo studies to determine the cytotoxicity and

overall toxicity profile of the compound.
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As research into Aphadilactone B progresses, this technical guide will be updated to

incorporate new findings, including quantitative data, detailed experimental protocols, and

visual representations of its biological mechanisms. For now, this document serves to establish

the foundational knowledge of this natural product and to highlight the nascent stage of its

scientific exploration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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